Cas no 90395-98-5 (2-[(2-chloroethyl)sulfonyl]naphthalene)
90395-98-5 structure
Product Name:2-[(2-chloroethyl)sulfonyl]naphthalene
CAS No:90395-98-5
MF:C12H11ClO2S
MW:254.732541322708
CID:994768
PubChem ID:305558
Update Time:2025-04-20
2-[(2-chloroethyl)sulfonyl]naphthalene Chemical and Physical Properties
Names and Identifiers
-
- 2-[(2-chloroethyl)sulfonyl]naphthalene
- 2-(2-chloroethylsulfonyl)naphthalene
- NSC-202572
- AKOS009546441
- 90395-98-5
- DTXSID40308158
- Naphthalene, 2-[(2-chloroethyl)sulfonyl]-
- NSC202572
-
- Inchi: 1S/C12H11ClO2S/c13-7-8-16(14,15)12-6-5-10-3-1-2-4-11(10)9-12/h1-6,9H,7-8H2
- InChI Key: SPISLDLMSLGUEB-UHFFFAOYSA-N
- SMILES: ClCCS(C1C=CC2C=CC=CC=2C=1)(=O)=O
Computed Properties
- Exact Mass: 254.017
- Monoisotopic Mass: 254.017
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 320
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Density: 1.318
- Boiling Point: 458.2°C at 760 mmHg
- Flash Point: 230.9°C
- Refractive Index: 1.612
- PSA: 42.52000
- LogP: 3.93310
2-[(2-chloroethyl)sulfonyl]naphthalene Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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